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Compound of Interest

Compound Name: Gastrin I (1-14), human tfa

Cat. No.: B15607568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the human peptide Gastrin I (1-

14), a significant fragment of the gastrointestinal hormone Gastrin. This guide covers its core

amino acid sequence, biological functions, associated signaling pathways, and common

experimental methodologies, presenting quantitative data in a structured format for ease of

reference.

Core Molecular Profile
Gastrin I (1-14) is the N-terminal fragment of the full-length human Gastrin I peptide (a 17-

amino acid peptide). It represents a key region of the hormone, which is a primary regulator of

gastric acid secretion.[1][2][3]

Amino Acid Sequence
The primary structure of human Gastrin I (1-14) is as follows:

1-Letter Code: {Glp}-GPWLEEEEEAYGW

3-Letter Code: {Glp}-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp

(Note: {Glp} denotes pyroglutamic acid, a derivative of glutamic acid)[1][2]
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Gastrin is a peptide hormone that plays a crucial role in the digestive system.[4] Its primary

functions include:

Stimulation of Gastric Acid Secretion: Gastrin is the principal hormonal regulator stimulating

the secretion of hydrochloric acid (HCl) from parietal cells in the stomach lining.[1][5] This

action is mediated both directly on parietal cells and indirectly by triggering histamine release

from enterochromaffin-like (ECL) cells.[5]

Gastric Motility: It enhances the contraction of stomach muscles, aiding in the mechanical

digestion of food.[1][4]

Trophic Effects: Gastrin promotes the growth and maintenance of the gastric mucosa,

stimulating the proliferation of gastric epithelial cells.[5][6]

Enzyme Secretion: It stimulates chief cells to secrete pepsinogen, the inactive precursor to

the digestive enzyme pepsin.[1]

Signaling Pathway
Gastrin exerts its effects by binding to the cholecystokinin B receptor (CCKBR), a G-protein

coupled receptor (GPCR) found on the surface of parietal and ECL cells.[1][7] This binding

event initiates a cascade of intracellular signaling events.

The activation of the CCKBR by gastrin leads to the stimulation of multiple signaling pathways,

including the activation of phospholipase C, which in turn leads to an increase in intracellular

calcium and the activation of Protein Kinase C (PKC). Concurrently, this process can activate

the mitogen-activated protein kinase (MAPK) pathway, which is crucial for mediating the

growth-promoting effects of gastrin.[8][9]
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Gastrin I signaling cascade via the CCKBR receptor.
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Quantitative Data Summary
The biological activity of gastrin and its analogues is quantified by various metrics, including the

half-maximal effective concentration (EC50) and the concentration for 50% of maximal effect

(CD50).

Parameter Description Value
Cell/System
Type

Reference

EC50
Gastric epithelial

cell proliferation
6.2 pM

Gastric Epithelial

Cells
[4]

EC50
Histamine

secretion
0.014 nM

Enterochromaffin

-like (ECL) Cells
[4]

CD50 Pepsin release 0.061 nM
Perfused Rat

Stomach
[10]

Experimental Protocols
The study of Gastrin I often involves in vitro cell culture systems to elucidate its effects on

secretion and proliferation. A common experimental approach is the stimulation of cultured

gastric cells and the subsequent measurement of secreted products.

General Workflow: In Vitro Gastrin Secretion Assay
A typical protocol involves culturing gastric antral mucosal cells or specific cell lines (e.g., AGS

cells transfected with CCK2R). These cells are then treated with Gastrin I or other

secretagogues. The cell culture medium is collected at various time points to measure the

concentration of secreted substances like histamine or other biomarkers using techniques such

as Radioimmunoassay (RIA) or ELISA.
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Workflow for studying gastrin-induced secretion in vitro.
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Cell Culture: Primary cultures of gastric mucosal cells or organoids are used to model the

physiological environment.[4]

Radioimmunoassay (RIA): A highly sensitive technique used to quantify the concentration of

gastrin in biological samples like serum or culture media. This competitive assay uses

radiolabeled gastrin (e.g., ¹²⁵I-gastrin) to determine the amount of unlabeled gastrin present.

[6]

ELISA (Enzyme-Linked Immunosorbent Assay): An alternative to RIA, ELISA kits are

commercially available for the measurement of gastrin and other related molecules like

Interleukin-1β in culture media.

In Vitro Digestion Models: Standardized protocols like the INFOGEST model are used to

simulate the digestive process and study the breakdown and activity of peptides like gastrin

under controlled conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Human Gastrin I (1-14)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607568#gastrin-i-1-14-human-amino-acid-
sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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